![molecular formula C26H27NO5S B2665599 Ethyl 5-{[(2,4-dimethylphenyl)sulfonyl]amino}-2-propylnaphtho[1,2-b]furan-3-carboxylate CAS No. 442553-43-7](/img/structure/B2665599.png)
Ethyl 5-{[(2,4-dimethylphenyl)sulfonyl]amino}-2-propylnaphtho[1,2-b]furan-3-carboxylate
Description
Ethyl 5-{[(2,4-dimethylphenyl)sulfonyl]amino}-2-propylnaphtho[1,2-b]furan-3-carboxylate is a useful research compound. Its molecular formula is C26H27NO5S and its molecular weight is 465.56. The purity is usually 95%.
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Scientific Research Applications
Fluorescent Sensors for Water Sensing
TPE-CNTPA demonstrates aggregation-induced emission (AIE) and twisted intramolecular charge transfer (TICT). These properties result in “on-off-on” fluorescent emission characteristics in solution. Researchers have explored its use as a fluorescent sensor for detecting trace water in single or mixed solvents. Its outstanding sensitivity and anti-interference properties make it promising for water sensing applications .
Anti-Counterfeiting Technology
Due to its unique fluorescence emission characteristics, TPE-CNTPA holds potential in the field of encryption anti-counterfeiting. By incorporating this compound into security features, such as ink or labels, manufacturers can enhance product authentication and prevent counterfeiting .
Mechanochromic Materials
TPE-CNTPA exhibits high-contrast mechanochromic properties. When subjected to mechanical stress (e.g., grinding or pressure), it changes color. Such materials find applications in smart coatings, stress sensors, and structural health monitoring .
Biomedical Imaging
Fluorescent compounds like TPE-CNTPA are valuable for bioimaging. Researchers explore their use as contrast agents in fluorescence imaging techniques, aiding in visualizing biological structures and processes .
Materials Science and Optoelectronics
TPE-CNTPA’s AIE properties make it interesting for optoelectronic devices. It could be incorporated into organic light-emitting diodes (OLEDs), sensors, and photodetectors .
Environmental Monitoring
Given its responsiveness to ultraviolet light, PH-CNTPA (a related compound) could be used in UV-sensitive environmental monitoring systems. For instance, it might detect UV radiation levels in specific regions or assess UV exposure risks .
properties
IUPAC Name |
ethyl 5-[(2,4-dimethylphenyl)sulfonylamino]-2-propylbenzo[g][1]benzofuran-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H27NO5S/c1-5-9-22-24(26(28)31-6-2)20-15-21(18-10-7-8-11-19(18)25(20)32-22)27-33(29,30)23-13-12-16(3)14-17(23)4/h7-8,10-15,27H,5-6,9H2,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OPUYSLVAGIIHTR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=C(C2=C(O1)C3=CC=CC=C3C(=C2)NS(=O)(=O)C4=C(C=C(C=C4)C)C)C(=O)OCC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H27NO5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
465.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 5-(2,4-dimethylbenzenesulfonamido)-2-propylnaphtho[1,2-B]furan-3-carboxylate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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